Cas no 2172156-59-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• CAS No: 2172156-59-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6008165
• PubChem ID: 165556043
• Update Time: 2025-07-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• 2172156-59-9
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• EN300-1572900

• Inchi： 1S/C27H26N2O5/c30-24(29-16-18-11-13-27(29,14-12-18)25(31)32)10-5-15-28-26(33)34-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,11-17H2,(H,28,33)(H,31,32)
• InChI Key： AOSXNVKHCFHQRU-UHFFFAOYSA-N
• SMILES： OC(C12CCC(CN1C(C#CCNC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)CC2)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo2.2.2octane-1-carboxylic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2172156-59-9)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2172156-59-9) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and drug discovery. Its unique structure, featuring a rigid 2-azabicyclo[2.2.2]octane scaffold and an alkyne-functionalized side chain, makes it a valuable building block for designing bioactive molecules and pharmaceutical intermediates. Researchers are increasingly interested in this compound due to its potential in click chemistry applications and targeted drug delivery systems.

In recent years, the demand for Fmoc-protected amino acids like CAS 2172156-59-9 has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing focus on peptide-based therapeutics. The compound's alkyne group enables efficient bioorthogonal conjugation, a technique widely used in bioconjugation and proteomics research. This aligns with current trends in precision medicine, where researchers seek modular tools for creating next-generation biologics.

The 2-azabicyclo[2.2.2]octane core structure contributes to enhanced metabolic stability and conformational rigidity, properties highly sought after in GPCR-targeted drug design. Pharmaceutical companies exploring CNS therapeutics particularly value such constrained scaffolds for improving blood-brain barrier penetration. Recent publications highlight similar bicyclic compounds in development for neurodegenerative disease treatments, making 2172156-59-9 a compound of strategic interest.

From a synthetic chemistry perspective, the Fmoc-But-2-ynoyl moiety in this molecule offers distinct advantages. It serves as a versatile handle for CuAAC click reactions (copper-catalyzed azide-alkyne cycloaddition), the gold standard for biomolecule labeling. This property has become increasingly relevant with the rise of ADC (antibody-drug conjugate) technologies and fluorescent probe development. Laboratories working on chemical biology tools frequently search for such click-compatible building blocks to streamline their workflows.

Quality control parameters for CAS 2172156-59-9 typically include HPLC purity verification (≥95%) and mass spectrometry confirmation, reflecting the compound's use in high-value research applications. Storage recommendations usually specify -20°C protection under inert atmosphere to preserve the Fmoc group's integrity and prevent alkyne oxidation. These handling requirements mirror those of other sensitive peptide intermediates used in biopharmaceutical manufacturing.

The market for specialty amino acid derivatives like this compound is expanding rapidly, with projections suggesting 12% CAGR in the peptide synthesis reagents sector through 2028. This growth is fueled by increasing R&D investment in peptide drugs, particularly for diabetes, obesity, and oncology indications. As 2172156-59-9 enables the introduction of both structural constraints and conjugation sites, it occupies a unique niche in medicinal chemistry toolkits.

Recent patent analyses reveal structural analogs of 2-azabicyclo[2.2.2]octane-1-carboxylic acid derivatives appearing in claims for protease inhibitors and allosteric modulators. The compound's three-dimensional character helps address contemporary challenges in molecular recognition, particularly for protein-protein interaction targets. These applications make it a frequent subject of inquiries from researchers exploring undruggable target strategies.

From a regulatory standpoint, Fmoc-protected compounds like 2172156-59-9 generally fall under standard laboratory chemical classifications. Proper handling requires PPE (personal protective equipment) as with any fine chemical, though it doesn't carry the stringent controls associated with controlled substances. This accessibility contributes to its popularity in academic research settings and biotech startups alike.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid typically involves multi-step organic transformations beginning with bicyclic amino acid precursors. Key steps include Fmoc protection of the amine group and alkyne introduction via carbodiimide coupling chemistry. Process chemists emphasize the importance of chiral purity maintenance throughout synthesis to ensure the compound's utility in stereoselective applications.

Looking ahead, the scientific community anticipates growing utilization of CAS 2172156-59-9 in combinatorial chemistry platforms and DNA-encoded library development. Its dual functionality as both a structure-modifying element and conjugation handle positions it as a strategic component in high-throughput screening campaigns. These applications align perfectly with current industry priorities around drug discovery acceleration and hit-to-lead optimization efficiency.